Cas no 885276-50-6 (Imidazo[1,2-a]pyridine-2-carboxylicacid, 3-iodo-6-methyl-, ethyl ester)

• Product Name: Imidazo[1,2-a]pyridine-2-carboxylicacid, 3-iodo-6-methyl-, ethyl ester
• CAS No: 885276-50-6
• MF: C₁₁H₁₁IN₂O₂
• MW: 330.121714830399
• MDL: MFCD06739190
• CID: 711360
• PubChem ID: 57355248
• Update Time: 2025-08-04

Imidazo[1,2-a]pyridine-2-carboxylicacid, 3-iodo-6-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-2-carboxylicacid, 3-iodo-6-methyl-, ethyl ester
• 3-Iodo-6-methyl-imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester
• ethyl 3-iodo-6-methylimidazo[1,2-a]pyridine-2-carboxylate
• G74898
• DB-077675
• 885276-50-6
• DTXSID50722987
• ethyl3-iodo-6-methylimidazo[1,2-a]pyridine-2-carboxylate
• AB28821

• MDL： MFCD06739190
• Inchi： 1S/C11H11IN2O2/c1-3-16-11(15)9-10(12)14-6-7(2)4-5-8(14)13-9/h4-6H,3H2,1-2H3
• InChI Key： VOCGLGLJKQMRGX-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OCC)N=C2C=CC(C)=CN21

Computed Properties

• Exact Mass: 329.98700
• Monoisotopic Mass: 329.98653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.60000
• LogP: 2.42400

Additional information on Imidazo[1,2-a]pyridine-2-carboxylicacid, 3-iodo-6-methyl-, ethyl ester

Imidazo[1,2-a]pyridine-2-carboxylic Acid, 3-Iodo-6-Methyl-, Ethyl Ester: A Comprehensive Overview

The compound Imidazo[1,2-a]pyridine-2-carboxylic acid, 3-iodo-6-methyl-, ethyl ester (CAS No. 885276-50-6) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are known for their unique aromaticity and versatile reactivity. The presence of the 3-iodo and 6-methyl substituents on the imidazo[1,2-a]pyridine ring introduces additional functional diversity, making this compound a valuable substrate for further chemical modifications and biological studies.

Recent advancements in synthetic chemistry have enabled the precise construction of such heterocyclic compounds. The synthesis of Imidazo[1,2-a]pyridine-2-carboxylic acid, 3-iodo-6-methyl-, ethyl ester typically involves multi-step reactions, including nucleophilic aromatic substitutions and cyclization processes. Researchers have demonstrated that the ethyl ester group can be readily converted into other carboxylic acid derivatives, such as amides or salts, depending on the desired application. This flexibility in functional group transformation underscores the compound's utility in medicinal chemistry.

From a structural perspective, the imidazo[1,2-a]pyridine core exhibits a fused bicyclic system with nitrogen atoms at specific positions, contributing to its aromatic stability. The 3-iodo substituent introduces a halogen atom into the structure, which can participate in various chemical reactions or serve as a directing group for further substitution. Meanwhile, the 6-methyl group adds steric bulk to the molecule, potentially influencing its electronic properties and reactivity.

Recent studies have highlighted the potential of this compound in drug discovery. For instance, researchers have explored its role as a scaffold for designing bioactive molecules targeting specific enzymes or receptors. The combination of an imidazopyridine core with iodinated and methylated substituents has shown promise in modulating enzyme activity in vitro. Furthermore, computational modeling has revealed that this compound exhibits favorable pharmacokinetic properties, making it a candidate for further preclinical evaluation.

In terms of chemical reactivity, Imidazo[1,2-a]pyridine-2-carboxylic acid, 3-iodo-6-methyl-, ethyl ester demonstrates selectivity towards certain reaction pathways. For example, under basic conditions, the ethyl ester group can undergo hydrolysis to yield the corresponding carboxylic acid. This transformation is not only straightforward but also reversible under acidic conditions, providing chemists with a versatile platform for exploring different functional groups.

Another area of interest lies in the electrochemical properties of this compound. Studies have shown that the imidazopyridine system can act as an electron-rich aromatic ring, facilitating redox reactions. This property makes it a potential candidate for applications in organic electronics or as an electrocatalyst in energy storage devices.

Moreover, recent advances in green chemistry have inspired researchers to develop more sustainable synthesis routes for this compound. By employing catalytic systems and renewable feedstocks, chemists aim to reduce the environmental footprint associated with its production while maintaining high yields and product quality.

In conclusion,Imidazo[1,2-a]pyridine-2-carboxylic acid, 3-iodo-6-methyl-, ethyl ester (CAS No. 885276-50-6) is a multifaceted organic molecule with significant potential across diverse scientific domains. Its unique structure and functional groups make it an attractive target for both fundamental research and applied development projects. As ongoing studies continue to uncover its full spectrum of properties and applications,the significance of this compound in modern chemistry is expected to grow further.